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Compound of Interest

Compound Name: 2,3-Dimethylquinoxaline

Cat. No.: B146804

This guide provides comprehensive safety and logistical information for the handling and
disposal of 2,3-Dimethylquinoxaline, tailored for researchers, scientists, and drug
development professionals. Adherence to these procedures is critical for ensuring laboratory
safety and regulatory compliance.

Chemical Identifier:
e Name: 2,3-Dimethylquinoxaline
e CAS Number: 2379-55-7

e Molecular Formula: CioH10N2

Hazard Identification and Safety Data Summary

2,3-Dimethylquinoxaline is classified as a hazardous substance. The primary hazards include
acute oral toxicity, skin irritation, serious eye irritation, and potential respiratory irritation.[1][2]
The toxicological properties of this material have not been fully investigated, warranting
cautious handling.[3]
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Property Value Reference
Appearance Yellow-beige powder [3]

Physical State Powder Solid [2]

Odor No information available [2]

Melting Point/Range 102 - 107 °C/215.6 - 2246 °F  [2]

Boiling Point/Range 257 - 259 °C/494.6 - 498.2 °F  [2]

Water Solubility Low water solubility [1112]

) ) Strong oxidizing agents,
Incompatible Materials ]
Strong acids, Strong bases

[1]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 2,3-Dimethylquinoxaline to minimize

exposure and ensure personal safety.
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PPE Category

Description

Rationale

Eye and Face Protection

Chemical safety goggles or a
face shield.[4]

Protects against splashes and
airborne particles that can

cause serious eye irritation.[1]

[2]

Hand Protection

Chemical-resistant gloves
(e.g., nitrile).[4] It is
recommended to use double

gloves.

Prevents skin contact, which

can cause irritation.[1][2]

Skin and Body Protection

Along-sleeved laboratory coat
kept buttoned.[5] Disposable

coveralls may also be used.

Protects skin from accidental

contact with the chemical.[3]

Respiratory Protection

A NIOSH-approved respirator
(e.g., N95) is required if there
is a risk of generating dust or if
work is not performed in a
fume hood.[5]

Prevents inhalation of the
powder, which may cause

respiratory tract irritation.[1][2]

Operational Plan: Step-by-Step Handling Procedure

This protocol outlines the safe handling of 2,3-Dimethylquinoxaline from receipt to

experimental use.

e Receiving and Inspection:

o Upon receipt, visually inspect the container for any damage or leaks.

o Ensure the container is properly labeled.

e Storage:

o Store in a tightly closed container in a cool, dry, well-ventilated area.[2][3]

o Keep away from incompatible substances such as strong oxidizing agents, strong acids,

and strong bases.[1]
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o The storage area should be clearly marked with the appropriate hazard symbols.
e Handling and Weighing:

o All handling of 2,3-Dimethylquinoxaline powder must be conducted in a well-ventilated
area, preferably within a chemical fume hood, to minimize dust generation and inhalation.

[11[2]
o Before handling, ensure an eyewash station and safety shower are readily accessible.[6]
o Don all required PPE as specified in the table above.

o When weighing, use a draft shield or perform the task in a fume hood to prevent the
powder from becoming airborne.

o Use dedicated spatulas and weigh boats.

o After weighing, securely close the container and wipe it with a damp cloth before returning

to storage.
o Experimental Use:

o When adding the compound to a reaction vessel, do so carefully to avoid splashing or

creating dust.

o Maintain adequate ventilation throughout the experiment.

Spill and Emergency Procedures

Spill Cleanup:
» Small Spills:
o Evacuate the immediate area.

o Wearing appropriate PPE, gently sweep or vacuum the spilled material and place it into a
suitable, sealed, and labeled container for disposal.[1][3]

o Avoid generating dust.[1][3]
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o Clean the spill area with a suitable solvent (e.g., ethanol) and dispose of the cleaning
materials as hazardous waste.

o Large Spills:

o Evacuate the laboratory and notify the institutional Environmental Health and Safety (EHS)
department immediately.[5]

o Prevent the spill from entering drains or waterways.[5]
First Aid Measures:

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[3]

o Skin Contact: Immediately wash the affected area with plenty of soap and water for at least
15 minutes while removing contaminated clothing.[3] Seek medical attention if irritation
persists.[5]

 Inhalation: Remove the individual from exposure to fresh air immediately. If breathing is
difficult, administer oxygen. Seek medical attention.[3]

 Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth
and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[3]

Disposal Plan

All waste containing 2,3-Dimethylquinoxaline must be treated as hazardous waste and
disposed of in accordance with local, state, and federal regulations.[1][5]

o Waste Segregation:

o Collect all unused 2,3-Dimethylquinoxaline and any materials contaminated with it (e.g.,
gloves, weigh boats, paper towels) in a dedicated, compatible, and clearly labeled
hazardous waste container.[6]

o Waste Container:
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o Use a leak-proof container with a secure lid.[4]

o The container must be labeled with "Hazardous Waste" and the full chemical name: "2,3-
Dimethylquinoxaline”.[4]

e Waste Storage:
o Store the hazardous waste container in a designated satellite accumulation area.
o Keep the container closed except when adding waste.

o Waste Pickup:

o Contact your institution's EHS department to arrange for the pickup and disposal of the
hazardous waste.

Workflow and Logic Diagrams

The following diagrams illustrate the key procedural workflows for handling and disposing of
2,3-Dimethylquinoxaline.
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Caption: Workflow for the safe handling of 2,3-Dimethylquinoxaline.
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Caption: Step-by-step disposal plan for 2,3-Dimethylquinoxaline waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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